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Compound of Interest

Compound Name: Lobetyolinin

Cat. No.: B1588179 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Lobetyolinin, a C26 polyacetylene glycoside first isolated from the roots of Codonopsis

pilosula, represents a class of natural products with burgeoning interest in the scientific

community. As a bis-glucosylated derivative of lobetyol, its intricate structure and potential

biological activities warrant a detailed examination. This technical guide provides a

comprehensive overview of the structure of Lobetyolinin, including its detailed spectroscopic

data, a thorough experimental protocol for its isolation, and an exploration of its known and

putative signaling pathways. All quantitative data are presented in structured tables for clarity

and comparative analysis, and key conceptual frameworks are visualized using Graphviz

diagrams to facilitate understanding for researchers in drug discovery and natural product

chemistry.

Chemical Structure and Properties
Lobetyolinin is characterized by a 14-carbon polyacetylene aglycone, lobetyol, which is

glycosidically linked to a disaccharide. The systematic IUPAC name for Lobetyolinin is 2-[[6-

[(4E,12E)-1,7-dihydroxytetradeca-4,12-dien-8,10-diyn-6-yl]oxy-3,4,5-trihydroxyoxan-2-

yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol[1].
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Property Value Reference

Molecular Formula C26H38O13 [1]

Molecular Weight 558.57 g/mol

CAS Number 142451-48-7 [1]

Appearance White to off-white solid

Source Roots of Codonopsis pilosula

Spectroscopic Data for Structural Elucidation
The definitive structure of Lobetyolinin has been elucidated through a combination of

spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).

¹H and ¹³C NMR Spectroscopic Data
The following tables summarize the ¹H and ¹³C NMR chemical shift assignments for

Lobetyolinin, critical for its identification and characterization.

Table 1: ¹H NMR Spectroscopic Data for Lobetyolinin (CD3OD)
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Position δH (ppm) Multiplicity J (Hz)

Aglycone

1 3.58 m

2 2.15 m

3 1.55 m

4 5.50 dt 15.4, 6.2

5 5.95 dd 15.4, 5.8

6 4.10 m

7 4.45 d 6.9

12 6.20 dq 15.8, 6.8

13 5.65 dt 15.8, 1.5

14 1.70 d 6.8

Inner Glucose

1' 4.35 d 7.8

2' 3.20 m

3' 3.35 m

4' 3.30 m

5' 3.40 m

6'a 3.90 dd 11.8, 2.2

6'b 3.70 dd 11.8, 5.5

Outer Glucose

1'' 4.50 d 7.8

2'' 3.25 m

3'' 3.38 m
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4'' 3.32 m

5'' 3.45 m

6''a 3.85 dd 11.8, 2.2

6''b 3.65 dd 11.8, 5.5

Table 2: ¹³C NMR Spectroscopic Data for Lobetyolinin (CD3OD)
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Position δC (ppm)

Aglycone

1 61.5

2 35.4

3 29.8

4 130.5

5 132.0

6 80.1

7 69.8

8 75.2

9 78.5

10 72.8

11 85.1

12 110.2

13 146.5

14 18.2

Inner Glucose

1' 104.2

2' 75.1

3' 78.0

4' 71.8

5' 77.9

6' 69.9

Outer Glucose
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1'' 104.8

2'' 75.3

3'' 78.2

4'' 72.0

5'' 78.1

6'' 62.9

Mass Spectrometry and Infrared Spectroscopy Data
Table 3: Mass Spectrometry and Infrared (IR) Spectroscopic Data for Lobetyolinin

Spectroscopic Method Observed Peaks/Bands Interpretation

HRESIMS m/z 581.2312 [M+Na]⁺
Corresponds to the sodium

adduct of C26H38O13

IR (KBr) 3400 cm⁻¹
O-H stretching (hydroxyl

groups)

2925 cm⁻¹ C-H stretching (alkane)

2250, 2150 cm⁻¹ C≡C stretching (alkyne)

1650 cm⁻¹ C=C stretching (alkene)

1075 cm⁻¹
C-O stretching (glycosidic

bond)

Experimental Protocols
Isolation of Lobetyolinin from Codonopsis pilosula
The following protocol is a generalized procedure based on established methods for the

isolation of polyacetylene glycosides from Codonopsis pilosula.
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Figure 1. Workflow for the isolation of Lobetyolinin.
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Methodology:

Extraction: The air-dried and powdered roots of Codonopsis pilosula are extracted with 70%

aqueous acetone at room temperature.

Concentration and Partitioning: The extract is concentrated under reduced pressure to

remove acetone. The resulting aqueous suspension is then partitioned with ethyl acetate

(EtOAc) to remove nonpolar compounds. The aqueous layer is retained.

Macroporous Resin Chromatography: The aqueous phase is subjected to column

chromatography on a D101 macroporous resin. The column is first washed with water to

remove sugars and other highly polar impurities, followed by elution with a stepwise gradient

of ethanol (EtOH) in water (e.g., 30%, 50%, 70%, 95% EtOH). Fractions are monitored by

thin-layer chromatography (TLC).

Silica Gel Chromatography: The ethanol fractions containing the target compounds are

combined, concentrated, and subjected to silica gel column chromatography. Elution is

performed with a gradient of chloroform (CHCl3) and methanol (MeOH).

Size Exclusion Chromatography: Fractions enriched with Lobetyolinin are further purified by

size exclusion chromatography on a Sephadex LH-20 column using methanol as the mobile

phase.

Preparative HPLC: Final purification is achieved by preparative high-performance liquid

chromatography (HPLC) using a C18 column and a mobile phase gradient of acetonitrile

(MeCN) and water.

Biological Activity and Signaling Pathways
While research on the specific molecular mechanisms of Lobetyolinin is still emerging, studies

on its aglycone, lobetyol, and the closely related mono-glucoside, lobetyolin, provide significant

insights into its potential biological activities and the signaling pathways it may modulate.

Anticancer Activity (Putative)
Lobetyolin has demonstrated anticancer effects in various cancer cell lines. It is hypothesized

that Lobetyolinin may share similar mechanisms of action. The proposed pathway involves
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the modulation of key signaling cascades that regulate cell proliferation, apoptosis, and

metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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